Cas no 1375958-75-0 ((1,4-Diazabicyclo2.2.2octan-1-ium-1-ylsulfonyl)(tert-butoxycarbonyl)amide)

• Product Name: (1,4-Diazabicyclo2.2.2octan-1-ium-1-ylsulfonyl)(tert-butoxycarbonyl)amide
• CAS No: 1375958-75-0
• MF: C₁₁H₂₁N₃O₄S
• MW: 291.367141485214
• MDL: MFCD28397074
• CID: 4592277
• PubChem ID: 72662018
• Update Time: 2025-07-08

(1,4-Diazabicyclo2.2.2octan-1-ium-1-ylsulfonyl)(tert-butoxycarbonyl)amide Chemical and Physical Properties

Names and Identifiers

• (1,4-diazabicyclo[2.2.2]octan-1-ium-1-ylsulfonyl)(tert-butoxycarbonyl)amide
• ((1,4-Diazabicyclo[2.2.2]octan-1-ium-1-yl)sulfonyl)(tert-butoxycarbonyl)amide
• N-(4-aza-1-azoniabicyclo[2.2.2]octan-1-ylsulfonyl)-1-[(2-methylpropan-2-yl)oxy]methanimidate
• F17132
• (1E)-N-(4-aza-1-azoniabicyclo[2.2.2]octan-1-ylsulfonyl)-1-[(2-methylpropan-2-yl)oxy]methanimidate
• 1375958-75-0
• (1,4-Diazabicyclo2.2.2octan-1-ium-1-ylsulfonyl)(tert-butoxycarbonyl)amide

• MDL： MFCD28397074
• Inchi： 1S/C11H21N3O4S/c1-11(2,3)18-10(15)12-19(16,17)14-7-4-13(5-8-14)6-9-14/h4-9H2,1-3H3
• InChI Key： KCAURZCKAUWSJP-UHFFFAOYSA-N
• SMILES： S(N=C([O-])OC(C)(C)C)([N+]12CCN(CC1)CC2)(=O)=O

Computed Properties

• Exact Mass: 291.12527733g/mol
• Monoisotopic Mass: 291.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 90.4

Additional information on (1,4-Diazabicyclo2.2.2octan-1-ium-1-ylsulfonyl)(tert-butoxycarbonyl)amide

Compound CAS No. 1375958-75-0: (1,4-Diazabicyclo[2.2.2]octan-1-ium-1-ylsulfonyl)(tert-butoxycarbonyl)amide

The compound with CAS No. 1375958-75-0, known as (1,4-Diazabicyclo[2.2.2]octan-1-ium-1-ylsulfonyl)(tert-butoxycarbonyl)amide, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of drug discovery, materials science, and catalysis due to its versatile chemical structure and potential applications.

The diazabicyclo[2.2.2]octane framework is a key structural element of this compound, providing a rigid and stable bicyclic system that enhances its chemical stability and bioavailability. The sulfonyl group attached to the diazabicyclooctane moiety further contributes to its polar nature, making it suitable for interactions with biological systems or as a building block in advanced materials.

Recent studies have highlighted the potential of this compound in bioconjugation chemistry, where its sulfonyl group can serve as a reactive site for attaching biomolecules such as peptides or nucleic acids. This property makes it a valuable tool in the development of targeted drug delivery systems and diagnostic agents.

In addition to its biological applications, the tert-butoxycarbonyl (Boc) group in this compound plays a critical role in its synthetic utility. The Boc group is widely used in organic synthesis as a protecting group for carboxylic acids or amines, enabling precise control over reaction pathways during complex molecule construction.

Emerging research has also explored the use of this compound in polymer chemistry, where its rigid bicyclic structure and functional groups can be incorporated into polymer backbones to create materials with enhanced mechanical properties and thermal stability.

Furthermore, the compound's ability to act as a catalyst precursor has been investigated in asymmetric catalysis, where its unique structure can facilitate enantioselective reactions, offering new avenues for the synthesis of chiral molecules.

In conclusion, the compound CAS No. 1375958-75-0 represents a multifaceted molecule with diverse applications across various scientific disciplines. Its combination of a rigid bicyclic system, polar sulfonyl group, and versatile Boc protecting group positions it as an essential building block in modern chemical research and development.